Cas no 154117-61-0 (Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester)

• Product Name: Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester
• CAS No: 154117-61-0
• MF: C₉H₉BrO₄S
• MW: 293.134361028671
• CID: 1328112
• PubChem ID: 11109119
• Update Time: 2025-04-20

Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-(methylsulfonyl)-, methyl ester
• methyl 4-bromo-3-methylsulfonylbenzoate
• DB-209344
• Methyl 4-bromo-3-(methylsulfonyl)benzoate
• 154117-61-0
• 4-bromo-3-methanesulfonyl-benzoic acid methyl ester
• QGAGCQPVCPGBJM-UHFFFAOYSA-N
• SCHEMBL1763417
• DTXSID40455555
• methyl 3-methylsulfonyl-4-bromobenzoate

• Inchi： 1S/C9H9BrO4S/c1-14-9(11)6-3-4-7(10)8(5-6)15(2,12)13/h3-5H,1-2H3
• InChI Key： QGAGCQPVCPGBJM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 291.94047
• Monoisotopic Mass: 291.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44